Cas no 2171698-12-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid
• CAS No: 2171698-12-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6138651
• PubChem ID: 165812340
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid
• EN300-1521216
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-[2-(propan-2-yl)pyrrolidin-1-yl]pentanoic acid
• 2171698-12-5

• Inchi： 1S/C27H32N2O5/c1-17(2)24-12-7-15-29(24)26(32)23(13-14-25(30)31)28-27(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-24H,7,12-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： BNLCGZWKIWBPII-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid (CAS No. 2171698-12-5)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid (CAS No. 2171698-12-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in drug discovery and biotechnology applications. Researchers often search for "Fmoc-amino acid derivatives" or "CAS 2171698-12-5 applications" to understand its role in modern therapeutics.

The molecular structure of this compound features a pyrrolidine ring, which is a key motif in many bioactive molecules. Its propan-2-yl substitution enhances lipophilicity, making it valuable for designing peptide-based drugs with improved membrane permeability. Recent trends in "peptide drug delivery optimization" and "Fmoc deprotection strategies" highlight the compound's relevance in addressing challenges like oral bioavailability of therapeutic peptides.

From a synthetic chemistry perspective, the 5-oxopentanoic acid moiety in this molecule offers versatile conjugation possibilities. This characteristic aligns with current research hotspots such as "click chemistry in peptide modification" and "bioconjugation techniques". The compound's CAS 2171698-12-5 identifier frequently appears in patent literature covering novel peptide therapeutics, particularly in oncology and metabolic disorder treatments.

Quality control aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid are crucial for pharmaceutical applications. Analytical methods like HPLC and mass spectrometry are commonly employed, as evidenced by searches for "HPLC purity analysis of Fmoc compounds". The compound's stability under various storage conditions is another frequently researched topic, especially for laboratories focusing on "long-term peptide reagent storage".

In the context of green chemistry initiatives, the synthesis and handling of this Fmoc-protected building block have seen innovations. Researchers are exploring "solvent-free peptide coupling" methods and "environmentally friendly protecting groups", where compounds like CAS 2171698-12-5 play important roles. These developments address growing concerns about sustainable pharmaceutical manufacturing processes.

The compound's application extends to cutting-edge areas like "peptide nucleic acid (PNA) synthesis" and "peptide-based materials science". Its structural features make it suitable for creating novel biomaterials with applications in tissue engineering and drug delivery systems. This versatility explains why "custom Fmoc amino acid derivatives" remains a high-volume search term in scientific databases.

From a regulatory standpoint, proper documentation of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-2-(propan-2-yl)pyrrolidin-1-ylpentanoic acid is essential for compliance with pharmaceutical quality standards. This includes detailed characterization data referenced by its CAS number 2171698-12-5, which is crucial for regulatory submissions and patent applications in the biopharmaceutical industry.

Future research directions for this compound likely involve its incorporation into "macrocyclic peptide therapeutics" and "cell-penetrating peptides", two rapidly growing areas in drug development. The unique structural properties of this Fmoc-protected derivative position it as a valuable building block for next-generation peptide-based medicines addressing currently untreatable conditions.